Cas no 56139-74-3 (2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde)

• Product Name: 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde
• CAS No: 56139-74-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1114002
• PubChem ID: 329769903
• Update Time: 2025-04-25

2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde
• 2,5-DIMETHYL-1H-PYRROLE-3,4-DICARBALDEHYDE
• 2,5-Dimethylpyrrole-3,4-dicarbaldehyde
• 3,4-Diformyl-2,5-dimethylpyrrole
• DTXSID50401982
• NCGC00325355-01
• CS-0153490
• STK317864
• 2,5-Dimethyl-1H-pyrrole-3,4-dicarboxaldehyde, for HPLC derivatization, >=98.5% (HPLC)
• SB63896
• AKOS002309644
• BS-17067
• SY326171
• SALOR-INT L160148-1EA
• MFCD02660558
• 56139-74-3
• D83058
• SCHEMBL2493416
• AB00173405-03
• DTXCID80352837
• 2,5-dimethyl-PDCHO

• MDL： MFCD02660558
• Inchi： 1S/C8H9NO2/c1-5-7(3-10)8(4-11)6(2)9-5/h3-4,9H,1-2H3
• InChI Key： VJDZUXWJEWKBKE-UHFFFAOYSA-N
• SMILES： O=CC1C(C=O)=C(C)NC=1C

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.9Ų

2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde

Recent Advances in the Study of 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde (CAS: 56139-74-3) and Its Applications in Chemical Biology and Medicine

The compound 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde (CAS: 56139-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a versatile building block in the synthesis of heterocyclic compounds, which are crucial for drug development and biomolecular engineering.

One of the key areas of interest is the compound's ability to act as a precursor in the synthesis of pyrrole-based pharmaceuticals. Researchers have demonstrated that 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde can be efficiently modified to produce derivatives with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel anticancer agents using this compound as a starting material. The study revealed that certain derivatives exhibited potent inhibitory effects against specific cancer cell lines, suggesting its potential as a scaffold for developing new chemotherapeutic agents.

In addition to its pharmaceutical applications, 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde has also been explored for its role in chemical biology. Recent research has shown that this compound can be used to develop fluorescent probes for detecting biomolecules in live cells. A study published in Analytical Chemistry in early 2024 demonstrated the utility of this compound in creating highly sensitive probes for reactive oxygen species (ROS), which are critical markers of oxidative stress in biological systems. This advancement opens new avenues for studying cellular processes and disease mechanisms at the molecular level.

Another noteworthy development is the use of 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde in the design of enzyme inhibitors. A team of researchers from the University of Cambridge recently published findings in Nature Chemical Biology, showcasing the compound's ability to selectively inhibit certain enzymes involved in inflammatory pathways. This discovery has significant implications for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's stability and bioavailability for therapeutic use. Recent efforts have focused on improving the synthetic routes to 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde and its derivatives. A 2023 paper in Organic Letters detailed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. Such advancements are critical for scaling up production and facilitating further research into the compound's applications.

In conclusion, 2,5-dimethyl-1H-Pyrrole-3,4-dicarboxaldehyde (CAS: 56139-74-3) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications range from drug development to biomolecular imaging, with recent studies underscoring its potential as a therapeutic agent and research tool. Continued research into its properties and derivatives is expected to yield further breakthroughs, solidifying its role in advancing both scientific understanding and clinical applications.